Cas no 132237-63-9 (Alyxialactone)

Alyxialactone Properties

Names and Identifiers

• Alyxialactone
• (4R,4aS,6S,7R,7aS)-6-Hydroxy-4-(hydroxymethyl)-7-methylhexahydroc yclopenta[c]pyran-3(1H)-one
• aluminum(neopentyl)2Br
• Aluminum,bromobis(2,2-dimethylpropyl)
• (+)-Alyxialactone
• (4R,4aS,6S,7R,7aS)-Hexahydro-6-hydroxy-4-(hydroxymethyl)-7-methylcyclopenta[c]pyran-3(1H)-one
• [ "" ]
• (4R)-Hexahydro-6α-hydroxy-4β-(hydroxymethyl)-7α-methylcyclopenta[c]pyran-3(4H)-one
• 132237-63-9
• (4R,4aS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one
• (4R,4AS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methylhexahydrocyclopenta[c]pyran-3(1H)-one
• FS-10300
• (4R)-HEXAHYDRO-6ALPHA-HYDROXY-4BETA-(HYDROXYMETHYL)-7ALPHA-METHYLCYCLOPENTA[C]PYRAN-3(4H)-ONE
• AKOS032962211
• (-)-4-epi-Alyxialactone
• (4R,4AS,6S,7R,7AS)-6-HYDROXY-4-(HYDROXYMETHYL)-7-METHYL-HEXAHYDRO-1H-CYCLOPENTA[C]PYRAN-3-ONE
• +Expand

• MDL： MFCD20260614
• InChIKey： DYRWCEDTDIXFOD-ZEBDFXRSSA-N
• Inchi： InChI=1S/C10H16O4/c1-5-8-4-14-10(13)7(3-11)6(8)2-9(5)12/h5-9,11-12H,2-4H2,1H3/t5-,6-,7+,8-,9+/m1/s1
• SMILES： OC[C@@H]1C(=O)OC[C@@H]2[C@H]([C@H](C[C@H]12)O)C

Computed Properties

• Exact Mass: 200.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.10485899g/mol
• Heavy Atom Count: 14
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: -0.21520
• PSA: 66.76000
• Boiling Point: 410.9±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 166.0±18.1 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether